Cas no 412026-30-3 (Carbamic acid, (cyclopropylcarbonyl)-, ethyl ester (9CI))

• Product Name: Carbamic acid, (cyclopropylcarbonyl)-, ethyl ester (9CI)
• CAS No: 412026-30-3
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 1023542
• Update Time: 2024-06-14

Carbamic acid, (cyclopropylcarbonyl)-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (cyclopropylcarbonyl)-, ethyl ester (9CI)

• Inchi： 1S/C7H11NO3/c1-2-11-7(10)8-6(9)5-3-4-5/h5H,2-4H2,1H3,(H,8,9,10)
• InChI Key： QWRISQNNBIOHNM-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)NC(C1CC1)=O

Computed Properties

• Exact Mass: 157.074
• Monoisotopic Mass: 157.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4A^2